N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C20H21N3O5S2/c1-4-29(24,25)20-12-10-17(21-22-20)15-6-8-16(9-7-15)23-30(26,27)19-13-14(2)5-11-18(19)28-3/h5-13,23H,4H2,1-3H3
• InChI Key: QARSIFIWBODRMO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)OC
• Molecular Formula: C20H21N3O5S2
• Molecular Weight: 447.5 g/mol
• CAS No.: 921794-53-8

Description

N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H21N3O5S2 and its molecular weight is 447.52. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide-Based Medicinal Chemistry

Sulfonamide derivatives, including those structurally similar to the specified compound, have shown a broad spectrum of biological activities after chemical modifications. They have found applications in antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, and antiepileptic treatments. This class of compounds continues to be a focus of active research, aiming at the rational design of new drug molecules with broad spectrum, high activity, and low toxicity (He Shichao et al., 2016).

Analytical Methods in Antioxidant Activity

Sulfonamide derivatives are also relevant in the context of antioxidant studies. Analytical methods used to determine antioxidant activity, such as the ABTS assay, are critical in evaluating the antioxidant capacity of complex samples, including those containing sulfonamides. These methods are based on chemical reactions, where the kinetics or equilibrium state is assessed by spectrophotometry, indicating the occurrence of characteristic colors or the discoloration of the solutions to be analyzed. This approach has been successfully applied in antioxidant analysis (I. Munteanu & C. Apetrei, 2021).

Environmental and Industrial Applications

The enzyme–redox mediator systems, involving sulfonamides, have shown promise in the remediation/degradation of various organic pollutants in wastewater. Such systems enhance the degradation efficiency of recalcitrant compounds significantly, showcasing the environmental and industrial importance of sulfonamide derivatives (Maroof Husain & Q. Husain, 2007).